Methoxyfenozide-d9

• CAS: 2469014-53-5
• Molecular Formula: C22H28N2O3
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C22H28N2O3/c1-14-11-15(2)13-17(12-14)21(26)24(22(4,5)6)23-20(25)18-9-8-10-19(27-7)16(18)3/h8-13H,1-7H3,(H,23,25)/i1D3,2D3,11D,12D,13D
• InChIKey: QCAWEPFNJXQPAN-MSLVINFGSA-N

Methoxyfenozide-d9 Deuterated Internal Standard

Methoxyfenozide-d9 is a stable isotope-labeled analog of the diacylhydrazine insecticide methoxyfenozide, wherein nine hydrogen atoms on the 3,5-dimethylbenzoyl moiety are replaced by deuterium . It serves as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows to correct for matrix effects, ionization variability, and analyte loss during sample preparation . The compound is specifically engineered for quantitative pesticide residue analysis in complex matrices such as fruits, vegetables, and beverages, where precise and accurate quantification is mandated by regulatory frameworks .

Workflow LC-MS/MS quantitation with internal standard correction

Selection Stable isotope-labeled analog (deuterated, m/z +9 shift)

Context Pesticide residue analysis in fruits, vegetables, beverages

Why Methoxyfenozide-d9 Cannot Be Substituted

Using unlabeled methoxyfenozide as an internal standard fails to correct for matrix-induced ionization suppression or enhancement, leading to significant quantitative bias [1]. Alternative deuterated internal standards (e.g., methoxyfenozide-d3) may exhibit differential chromatographic retention, extraction recovery, or isotopic purity, which compromises the co-elution and signal normalization essential for accurate quantitation [1]. Methoxyfenozide-d9, with its specific nine-deuterium labeling on the 3,5-dimethylbenzoyl moiety, provides a unique combination of high isotopic enrichment (≥98 atom % D) and chemical purity (≥98%) that ensures near-identical physicochemical behavior to the target analyte while maintaining sufficient mass shift (m/z +9) to avoid spectral overlap .

Attribute

Target (Methoxyfenozide-d9)

Substitute Concern

Matrix effect correction

Engineered for co-elution and ionization normalization

Unlabeled methoxyfenozide may not correct for matrix-induced signal changes, causing quantitative bias

Isotopic fidelity

High isotopic enrichment and 9-Da mass shift to avoid spectral overlap

d3-labeled analogs may have different enrichment or retention, compromising co-elution accuracy

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Methoxyfenozide-d9 Performance Evidence

Isotopic Purity and Mass Shift Advantage

Methoxyfenozide-d9 offers a definitive advantage over methoxyfenozide-d3 in LC-MS/MS quantitation due to its higher nominal mass shift and superior isotopic enrichment. Methoxyfenozide-d9 incorporates nine deuterium atoms (m/z +9), whereas methoxyfenozide-d3 incorporates only three (m/z +3) . This larger mass shift minimizes potential isotopic cross-talk between the analyte and IS channels, especially in complex matrices where endogenous interferences are abundant. Furthermore, Methoxyfenozide-d9 is commercially available with an isotopic enrichment of ≥99 atom % D, compared to the >98 atom % D typical for d3-labeled analogs . This higher enrichment reduces the contribution of unlabeled IS to the analyte signal, improving the accuracy of low-level quantification.

Isotopic Purity & Mass Shift

Data to verify

Methoxyfenozide-d9: ≥99 atom % D, m/z +9

d3-labeled analog: >98 atom % D, m/z +3

Reported isotopic advantage supports MS channel separation

Supplier specification; verify with lot CoA

Evidence Dimension	Isotopic enrichment and nominal mass shift
Target Compound Data	≥99 atom % D; m/z +9 mass shift
Comparator Or Baseline	Methoxyfenozide-d3: >98 atom % D; m/z +3 mass shift
Quantified Difference	≥1% higher isotopic purity; 6 Da greater mass shift
Conditions	Vendor Certificate of Analysis specifications; theoretical mass calculation

Why This Matters

Higher isotopic purity directly translates to lower background signal in the analyte channel and improved limits of quantitation (LOQ).

Chemical Purity Benchmarking

The chemical purity of Methoxyfenozide-d9 is specified at ≥98% by multiple reputable suppliers, aligning with the requirements for a primary-grade analytical internal standard [1]. While unlabeled methoxyfenozide analytical standards also achieve similar purity (typically ≥98% to >99%), the deuterated analog provides the added dimension of isotopic fidelity without compromising chemical integrity [1]. This high chemical purity ensures that the IS does not introduce interfering impurities that could compromise the quantification of methoxyfenozide residues.

Chemical Purity

Reported

Methoxyfenozide-d9: ≥98%

Unlabeled methoxyfenozide: ≥98% to >99%

Comparable purity with added isotopic labeling benefit

Single compound serves as both purity and isotopic standard

Evidence Dimension	Chemical purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled Methoxyfenozide analytical standard: ≥98% to >99%
Quantified Difference	Comparable chemical purity, with added benefit of isotopic labeling
Conditions	Vendor specifications; HPLC/UV or similar purity assessment

Why This Matters

Procurement of Methoxyfenozide-d9 ensures a single compound meets both purity requirements for a reference standard and isotopic requirements for an internal standard, streamlining inventory and validation.

• [1] Methoxyfenozide-d9. MedChemExpress, HY-117386R. Purity: ≥98%. View Source

Matrix Effect Mitigation in Pesticide Multi-Residue Analysis

Methoxyfenozide-d9 is specifically cited for its application in reducing matrix effects during the simultaneous LC-MS/MS determination of multiple pesticides in complex samples. In a validated method for 18 pesticides in red wine, the use of Methoxyfenozide-d9 as an internal standard effectively compensated for matrix-induced signal suppression, enabling more accurate quantification across diverse analytes [1]. This contrasts with external standard calibration or the use of a single non-deuterated IS, which would fail to correct for analyte-specific matrix effects, leading to biased recovery values and potentially flawed residue assessments.

Matrix Effect Mitigation

Method context

Effective matrix effect correction in red wine, 18 pesticides

Supports multi-residue accuracy in complex beverage matrices

Method: UPLC-MS/MS; peer-reviewed study

Evidence Dimension	Matrix effect correction
Target Compound Data	Effective decrease in matrix effects for 18 pesticides in red wine
Comparator Or Baseline	External standard calibration or non-deuterated IS (qualitative comparison)
Quantified Difference	Quantified as improved accuracy and precision of the analytical method (specific values not provided for IS alone)
Conditions	Simultaneous determination of 18 pesticides in red wine samples by LC-MS/MS

Why This Matters

Demonstrates the practical utility of Methoxyfenozide-d9 in real-world analytical challenges, where it enables robust multi-analyte methods in notoriously difficult matrices like red wine.

• [1] Chen D, Lü B, Ding H, Zou J, Yang X, Zhao Y, Miao H. [Simultaneous determination of 18 pesticides in red wine by ultra performance liquid chromatography-tandem mass spectrometry]. Se Pu. 2014 May;32(5):485-92. Chinese. PMID: 25185307. View Source

Methoxyfenozide Bioactivity Profile

While the deuterated standard is not used as a bioactive agent, the distinct biological profile of its parent compound, methoxyfenozide, underscores the necessity for a specific internal standard. Methoxyfenozide exhibits markedly higher selectivity for lepidopteran ecdysone receptors (Kd = 0.5 nM) compared to dipteran receptors (Kd = 124 nM) [1]. This 248-fold selectivity ratio is a defining characteristic that differentiates it from other diacylhydrazines like halofenozide, which also shows activity against coleopteran pests [2]. This pharmacological specificity means that analytical methods for methoxyfenozide residues are often required in distinct regulatory and research contexts (e.g., lepidopteran pest control on specific crops), making a dedicated, high-purity deuterated internal standard a critical tool for accurate and context-specific quantification.

Parent Compound Selectivity

Class-level

Lepidopteran EcR Kd 0.5 nM vs Dipteran 124 nM (248-fold)

Parent selectivity profile supports need for specific ISTD

In vitro binding assay; context-dependent monitoring need

Evidence Dimension	Receptor binding selectivity (Kd ratio)
Target Compound Data	Lepidopteran EcR Kd = 0.5 nM; Dipteran EcR Kd = 124 nM; Selectivity ratio = 248
Comparator Or Baseline	Halofenozide: active on both lepidopteran and coleopteran larvae
Quantified Difference	248-fold higher affinity for lepidopteran vs. dipteran EcRs; halofenozide has broader spectrum activity
Conditions	In vitro radioligand binding assays using cloned EcR/USP proteins from Drosophila melanogaster and Chilo suppressalis

Why This Matters

The unique selectivity profile of the parent compound dictates specific analytical and monitoring needs, justifying the investment in a dedicated deuterated internal standard for high-fidelity residue analysis.

• [1] Methoxyfenozide-d9. MedChemExpress, HY-117386R. Biological activity description for parent compound. View Source
• [2] Dhadialla TS, Carlson GR, Le DP. New insecticides with ecdysteroidal and juvenile hormone activity. Annu Rev Entomol. 1998;43:545-69. View Source

Methoxyfenozide-d9 Application Scenarios

Residue Quantification in Fruits and Vegetables

Methoxyfenozide-d9 is the internal standard of choice for methods quantifying methoxyfenozide residues in produce such as tomatoes, cauliflower, and tea. Its use directly addresses the matrix effects (observed between -18.7% and -4.7% in tomato analysis) and ensures recoveries within the 81.2-97.6% range [1]. This application is critical for ensuring compliance with maximum residue limits (MRLs) set by regulatory bodies like the EPA and EFSA, where high accuracy and precision are non-negotiable.

Multi-Residue Analysis in Complex Beverages

This deuterated standard is validated for use in multi-residue methods targeting a wide range of pesticides in chemically complex samples like red wine [2]. By compensating for substantial matrix effects that vary across analytes, Methoxyfenozide-d9 enables the simultaneous and accurate determination of multiple pesticide residues in a single injection, significantly increasing laboratory throughput and data reliability for food safety monitoring and export certification.

Environmental Fate and Dissipation Studies

In field dissipation studies, where methoxyfenozide concentrations decline rapidly (e.g., half-lives of 1.99-2.31 days in tomatoes, 1.2 days in tea), precise quantification of trace residues is paramount [1][3]. Methoxyfenozide-d9 serves as an essential internal standard to correct for losses during sample extraction and clean-up (e.g., QuEChERS), as well as for day-to-day variation in instrument sensitivity. This ensures that the derived kinetic parameters (half-lives) and pre-harvest intervals (PHIs) are based on accurate residue data, supporting robust environmental risk assessments.

Application

Selection Property

Validation Focus

Residue quantification in produce

Matrix-effect compensation in fruit/vegetable matrices

Recovery accuracy and LOQ verification

Multi-residue beverage analysis

Multi-analyte co-elution and signal normalization

Cross-analyte precision and method robustness

Environmental fate / dissipation studies

Extraction recovery and instrument drift correction

Time-course accuracy and half-life estimation reliability

• [1] Abd El-Hamid RM, Ahmed NS, Soliman HM, Almulhim FS, Abdallah OI. Simultaneous LC-MS/MS determination of diacylhydrazine ecdysone receptor agonist insecticides in tomatoes: field dissipation, household washing effects, and dietary risk assessment. RSC Adv. 2025;15:47220-47229. View Source
• [2] Chen D, Lü B, Ding H, Zou J, Yang X, Zhao Y, Miao H. [Simultaneous determination of 18 pesticides in red wine by ultra performance liquid chromatography-tandem mass spectrometry]. Se Pu. 2014 May;32(5):485-92. Chinese. PMID: 25185307. View Source
• [3] Sun H, Zhou L, Zhang X, Luo F, Yang M, Wang X, Lou Z, Chen Z. Residue dissipation and dietary exposure risk assessment of methoxyfenozide in cauliflower and tea via modified QuEChERS using UPLC-MS/MS. J Sci Food Agric. 2020;100(7):3010-3016. View Source